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Compound of Interest

Compound Name: 1,5-anhydro-D-mannitol

Cat. No.: B015279

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety is paramount. This guide provides essential, immediate safety and logistical
information for handling 1,5-anhydro-D-mannitol (CAS 492-93-3), a carbohydrate metabolism
regulator. By adhering to these procedural steps, you can maintain a safe laboratory
environment while handling this compound.

Personal Protective Equipment (PPE) and Handling

While 1,5-anhydro-D-mannitol is generally not classified as a hazardous substance,
adherence to standard laboratory safety protocols is crucial to minimize exposure and prevent
contamination.

Recommended Personal Protective Equipment:

PPE Category Item Specification
) Should be worn at all times in
Eye Protection Safety glasses or goggles
the laboratory.
) ] o Inspect for tears or holes
Hand Protection Disposable nitrile gloves
before use.
] To protect skin and clothing
Body Protection Laboratory coat

from spills.
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Handling Procedures:

Work in a well-ventilated area to avoid inhalation of any fine particles.

Avoid generating dust when handling the solid material.

Use appropriate tools (e.g., spatula, weighing paper) to handle the substance.

After handling, wash hands thoroughly with soap and water.

Do not eat, drink, or smoke in the laboratory.

Storage and Disposal Plan

Proper storage and disposal are critical for maintaining a safe and organized laboratory.
Storage:

o Store in a tightly sealed container.

o Keep in a cool and dry place, with some suppliers recommending refrigeration at
temperatures between 0°C and 8°C.

Disposal: As a hon-hazardous substance, disposal procedures for 1,5-anhydro-D-mannitol
are generally less stringent than for hazardous materials. However, always consult and follow
your institution's and local regulations for chemical waste disposal.

General Disposal Guidelines:

e Solid Waste: Uncontaminated 1,5-anhydro-D-mannitol can typically be disposed of in the
regular solid waste stream, provided it is not mixed with any hazardous materials.[1][2]

o Contaminated Waste: Any 1,5-anhydro-D-mannitol that has been contaminated with a
hazardous substance must be treated as hazardous waste and disposed of according to the
regulations for the contaminating substance.

o Containers: Empty containers should be rinsed thoroughly with a suitable solvent before
disposal. The rinsate may need to be collected as chemical waste, depending on the solvent
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used and local regulations.

Experimental Workflow for Safe Handling

The following diagram outlines the standard workflow for safely handling 1,5-anhydro-D-
mannitol in a laboratory setting.

Preparation

Don Appropriate PPE
(Lab Coat, Gloves, Safety Glasses)

P. Proceed with Caution

Handling
(Weighing, Transferring)
- Avoid dust generation
- Use in well-ventilated area

a. Store Unused Material \3b. Dispose of Waste

Storage Disposal
- Tightly sealed container - Follow institutional and local regulations
- Cool, dry place (0-8°C) - Dispose of as non-hazardous solid waste if uncontaminated

4. Final Steps

Cleanup

- Decontaminate work surfaces
- Wash hands thoroughly

Click to download full resolution via product page

Workflow for Handling 1,5-anhydro-D-mannitol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-5-anhydro-d-mannitol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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